Cas no 195062-62-5 (4-Ethoxycarbonylphenylboronic acid, pinacol ester)

4-Ethoxycarbonylphenylboronic acid, pinacol ester Properties

Names and Identifiers

• Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 4-(Ethoxycarbonyl)benzeneboronic acid pinacol ester
• 4-Ethoxycarbonylphenylboronic acid, pinacol ester
• Benzoic acid,4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
• 2-(4-ethoxycarbonylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid ethyl ester
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)benzoic acid ethyl ester
• 4-Carboethoxyphenylboronic acid pinacol ester
• BM037
• ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborol-2-yl)benzoate
• ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolyl)benzoate
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic Acid Ethyl Ester
• 4-Ethoxycarbonylphenylboronic Acid Pinacol Ester
• ETHYL 4-(4
• Ethyl 4-(4,4,5,5-Tetramethy
• 2- DIOXABOROLAN-2-YL)BENZOATE
• Ethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-
• 4-(Ethoxycarbonyl)benzeneboronic acid pinacol ester, 97%
• ETHYL 4-(4,4,5,5-TETRAMETHYL-1,3,2- DIOXABOROLAN-2-YL)BENZOATE, 97+%
• Ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate,min.97%
• ETHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOATE
• ethyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• NCVIYKCFTYSAGN-UHFFFAOYSA-N
• ZXBA000030
• AB15515
• ETHYL 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOATE
• J-012636
• E1346
• DTXSID20370398
• Ethyl 4-(4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolan-2-yl)benzoate
• MFCD03453659
• SCHEMBL3686298
• 4-(Ethoxycarbonyl)phenylboronic Acid Pinacol Ester
• 4-CARBOETHOXYPHENYLBORONIC
• A813782
• 195062-62-5
• (4-ethoxycarbonylphenyl)boronic acid pinacol ester
• ETHYL 4-(4,4,5,5-TETRAMETHYL-1,3,2- DIOXABOROLAN-2-YL)BENZOATE
• AMY32787
• VHA06262
• SY073919
• AKOS015910396
• ethyl 4-(4,4,5,5 -tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CS-0028748
• DS-16238
• 4-(4,4,5,5-tetramethyl-[1,3,2] dioxaborolan-2-yl)-benzoic acid ethyl ester
• +Expand

• MDL： MFCD03453659
• InChIKey： NCVIYKCFTYSAGN-UHFFFAOYSA-N
• Inchi： 1S/C15H21BO4/c1-6-18-13(17)11-7-9-12(10-8-11)16-19-14(2,3)15(4,5)20-16/h7-10H,6H2,1-5H3
• SMILES： O1B(C2C([H])=C([H])C(C(=O)OC([H])([H])C([H])([H])[H])=C([H])C=2[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 276.15300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 276.1532893g/mol
• Heavy Atom Count: 20
• Complexity: 343
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.8

Experimental Properties

• LogP: 2.16250
• PSA: 44.76000
• Refractive Index: n20/D 1.5(lit.)
• Boiling Point: 330 °C(lit.)
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Color/Form: Light yellow transparent viscous liquid
• Solubility: Not determined
• Density: 1.052 g/mL at 25 °C(lit.)

4-Ethoxycarbonylphenylboronic acid, pinacol ester Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：0-10°C

4-Ethoxycarbonylphenylboronic acid, pinacol ester Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%